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Compound of Interest

Compound Name: 2-Chloropropene

Cat. No.: B1346963 Get Quote

Essential Safety and Handling Guide for 2-
Chloropropene
This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the safe handling and disposal of 2-
Chloropropene in a laboratory setting. The information is intended for researchers, scientists,

and drug development professionals.

Hazard Summary
2-Chloropropene is a highly flammable, clear, colorless, and volatile liquid.[1] It is less dense

than water and insoluble in it.[1] The primary hazards include its high flammability and the

potential for vapors to form explosive mixtures with air.[2] Vapors are heavier than air and can

travel to an ignition source and flash back.[2] It is harmful if inhaled, swallowed, or absorbed

through the skin and may cause irritation to the skin, eyes, and respiratory tract.[3] There are

no occupational exposure limits currently established by ACGIH or NOHSC.[4][5]

Key Safety-Related Properties:
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Property Value

Flash Point < -4°F / < -20°C[6]

Flammability Highly flammable liquid and vapor[3]

Lower Explosive Limit 2.4%[4]

Vapor Pressure 444.036 mmHg @ 20°C[4]

Vapor Density >1 (Heavier than air)[4]

Hazards
Harmful by inhalation, skin contact, and if

swallowed[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. All PPE should be selected

based on the potential for exposure in the specific tasks being performed.
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Protection Type Required PPE
Specifications & Best

Practices

Eye & Face Protection
Chemical splash goggles or a

full-face respirator.[4][7]

Safety glasses with side

shields are a minimum

requirement, but goggles offer

superior protection against

splashes.[4] Ensure eyewear

meets ANSI Z87.1 standards.

[8]

Skin & Body Protection

Chemical-resistant coveralls or

lab coat; disposable protective

clothing.

Wear protective clothing to

prevent skin contact.[4][5] For

significant exposure risk,

consider suits made of

materials like coated and

laminated polyethylene fabrics.

[8]

Hand Protection
Chemical-resistant gloves.[4]

[9]

While specific breakthrough

data for 2-Chloropropene is

not readily available, select

gloves made of chemical-

resistant materials. Double

gloving is recommended for

handling hazardous materials.

[7] Always wash hands with

soap and water after handling.

[4]

Respiratory Protection

Use only in a well-ventilated

area, preferably within a

chemical fume hood.

If ventilation is inadequate or in

case of a spill, a NIOSH-

approved respirator is

necessary.[5] For spills, a self-

contained breathing apparatus

(SCBA) may be required.[4]

[10]
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Operational Plan: Handling 2-Chloropropene
Adherence to a strict operational protocol is mandatory to ensure safety.

Step 1: Preparation

Area Setup: Ensure work is conducted in a well-ventilated area, such as a certified chemical

fume hood.[4][10]

Remove Ignition Sources: Eliminate all potential ignition sources, including open flames,

sparks, hot surfaces, and static discharge.[5][6][10] Prohibit smoking in the area.[4]

Equipment Grounding: All equipment used for handling and transfer must be properly

grounded and bonded to prevent static electricity buildup.[5][6]

Use Proper Tools: Employ only non-sparking, spark-free tools for all operations, including

opening and closing containers.[4][5][6]

Emergency Equipment: Confirm that an emergency eyewash station and safety shower are

immediately accessible.[5] Ensure a spill kit with appropriate absorbent material (e.g.,

vermiculite, sand) is readily available.[4][6]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Step 2: Handling and Use

Avoid Contact: Avoid all personal contact with the chemical, including inhalation of vapors

and direct contact with skin or eyes.[4][10]

Container Handling: Keep containers tightly closed when not in use.[4][10] If the product is

under pressure, cool the container before opening.[3]

Transfer: When transferring, use methods that minimize vapor release, such as automatically

pumping from drums to process containers where possible.[5]

Personal Hygiene: Do not eat, drink, or smoke in areas where 2-Chloropropene is handled

or stored.[4][5]
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Step 3: Post-Handling

Secure Storage: Store 2-Chloropropene in a cool, dry, well-ventilated area designated for

flammable liquids.[4][5] Keep containers securely sealed and protected from physical

damage.[4]

Decontamination: Wash hands and any potentially exposed skin thoroughly with soap and

water at the end of the work shift.[4][5]

Laundering: Work clothes should be laundered separately from other clothing.[4] Inform

individuals laundering the clothing of the chemical's hazards.[5]

Emergency Procedures: Spill Management
Immediate and appropriate response to a spill is critical to prevent injury and fire.

For Small Spills:

Containment: Contain the spill using a non-combustible absorbent material like sand, earth,

or vermiculite.[4][6]

Cleanup: Use only spark-free tools and explosion-proof equipment to collect the absorbed

material and recoverable product.[4][6]

Disposal: Place the collected waste into a labeled, sealed container for hazardous waste

disposal.[4]

Ventilation: Ventilate the area and wash the spill site after cleanup is complete.[5]

For Large Spills:

Evacuation: Clear the area of all personnel and move upwind.[4] Isolate the spill area for at

least 50 meters (150 feet) in all directions.[6]

Alert Authorities: Immediately alert emergency responders and inform them of the location

and nature of the hazard.[4]

Control Vapors: A vapor-suppressing foam may be used to reduce vapors.[6]
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Prevent Spread: Prevent the spillage from entering drains, sewers, or waterways.[4][6]

Disposal Plan
2-Chloropropene and any contaminated materials are considered hazardous waste.

Waste Characterization: This material is classified as an ignitable waste, with US EPA Waste

Number D001.[4]

Containerization: Collect all waste, including contaminated absorbents and PPE, in a

suitable, closed, and properly labeled container.[11] Do not fill liquid waste containers

beyond 75-90% capacity to allow for vapor expansion.[11][12]

Labeling: Affix a hazardous waste label to the container, clearly identifying the contents.[11]

Disposal: All waste must be handled and disposed of in strict accordance with local, state,

and federal regulations.[4] Consult with your institution's Environmental Health and Safety

(EHS) office or a certified waste management authority for specific disposal procedures.[4][5]

Incineration at an approved facility is a common disposal method.[4]

Workflow for Handling 2-Chloropropene
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Caption: Workflow for the safe handling and disposal of 2-Chloropropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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